Cas no 2613382-53-7 (2-Azido-4-fluoro-1-iodobenzene)

• Product Name: 2-Azido-4-fluoro-1-iodobenzene
• CAS No: 2613382-53-7
• MF: C₆H₃FIN₃
• MW: 263.010996103287
• MDL: MFCD33031749
• CID: 5664569
• PubChem ID: 152041694
• Update Time: 2025-06-10

2-Azido-4-fluoro-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-27735206
• 2-azido-4-fluoro-1-iodobenzene
• 2613382-53-7
• 2-Azido-4-fluoro-1-iodobenzene

• MDL： MFCD33031749
• Inchi： 1S/C6H3FIN3/c7-4-1-2-5(8)6(3-4)10-11-9/h1-3H
• InChI Key： UOVARBIFFMRXBS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1N=[N+]=[N-])F

Computed Properties

• Exact Mass: 262.93557g/mol
• Monoisotopic Mass: 262.93557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-Azido-4-fluoro-1-iodobenzene

2-Azido-4-fluoro-1-iodobenzene (CAS No. 2613382-53-7): A Versatile Building Block in Modern Chemical Synthesis

2-Azido-4-fluoro-1-iodobenzene (CAS No. 2613382-53-7) is a multifunctional compound that has gained significant attention in recent years due to its unique chemical properties and broad applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by the presence of an azide group, a fluorine atom, and an iodine atom on a benzene ring, making it a valuable intermediate for the synthesis of complex molecules.

The azide group in 2-Azido-4-fluoro-1-iodobenzene is particularly noteworthy due to its reactivity and versatility. Azides are widely used in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for the formation of 1,2,3-triazoles. This reaction is highly efficient and selective, making it ideal for applications in drug discovery and materials science. The azide group can also be converted into other functional groups through various transformations, such as reduction to an amine or conversion to a nitrile.

The presence of a fluorine atom in 2-Azido-4-fluoro-1-iodobenzene adds another layer of complexity and utility to this compound. Fluorine is known for its ability to modulate the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity. In pharmaceutical research, fluorinated compounds are often used to improve the pharmacokinetic and pharmacodynamic properties of drug candidates. The fluorine atom in 2-Azido-4-fluoro-1-iodobenzene can be retained or modified through various synthetic steps to create a wide range of derivatives with tailored properties.

The iodine atom in 2-Azido-4-fluoro-1-iodobenzene serves as an excellent leaving group for various cross-coupling reactions. Iodoarenes are commonly used in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These reactions allow for the formation of carbon-carbon and carbon-nitrogen bonds with high efficiency and selectivity. The iodine atom can also be replaced by other functional groups through nucleophilic aromatic substitution (S_NAr) reactions or through more specialized transformations like the Ullmann coupling.

In recent years, there have been several notable studies that highlight the potential of 2-Azido-4-fluoro-1-iodobenzene in various applications. For example, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the azide group for click chemistry reactions to attach bioactive moieties, while the fluorine atom improved the metabolic stability of the final compounds. Another study in Organic Letters reported the use of 2-Azido-4-fluoro-1-iodobenzene in the development of new fluorescent probes for cellular imaging. The combination of the azide and fluorine functionalities allowed for precise labeling and enhanced imaging capabilities.

Beyond pharmaceutical applications, 2-Azido-4-fluoro-1-iodobenzene has also found use in materials science. A recent paper in Advanced Materials described the synthesis of functional polymers using this compound as a building block. The researchers employed click chemistry to create polymers with tunable properties, such as solubility and mechanical strength. The presence of both azide and fluorine functionalities provided additional opportunities for post-polymerization modifications.

The versatility of 2-Azido-4-fluoro-1-iodobenzene is further exemplified by its role in organic synthesis. A study published in Angewandte Chemie International Edition showcased the use of this compound in the development of new synthetic methods for complex natural products. The researchers utilized the iodine atom for cross-coupling reactions to form key intermediates, while the azide group was converted into an amine through reduction. This approach allowed for the efficient synthesis of structurally diverse compounds with potential biological activity.

In conclusion, 2-Azido-4-fluoro-1-iodobenzene (CAS No. 2613382-53-7) is a highly versatile compound that offers numerous opportunities for innovation across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable building block for synthetic chemists working on drug discovery, materials science, and advanced organic synthesis. As research continues to uncover new applications and transformations involving this compound, its importance is likely to grow even further.